Cas no 61406-27-7 (Cyclobutanone, 2,2-dipropyl-)

• Product Name: Cyclobutanone, 2,2-dipropyl-
• CAS No: 61406-27-7
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 480582
• PubChem ID: 568227
• Update Time: 2025-04-19

Cyclobutanone, 2,2-dipropyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 2,2-dipropyl-
• 2,2-dipropylcyclobutan-1-one
• 2,2-Dipropylcyclobutanone
• 2,2-Dipropylcyclobutanone #
• SCHEMBL8852255
• BXBZTGQMVILRSS-UHFFFAOYSA-N
• 61406-27-7
• DTXSID00340872

• Inchi： 1S/C10H18O/c1-3-6-10(7-4-2)8-5-9(10)11/h3-8H2,1-2H3
• InChI Key： BXBZTGQMVILRSS-UHFFFAOYSA-N
• SMILES： O=C1CCC1(CCC)CCC

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07